Cas no 1804527-24-9 (2-Amino-3-(aminomethyl)-6-bromo-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-(aminomethyl)-6-bromo-5-(trifluoromethoxy)pyridine
• CAS No: 1804527-24-9
• MF: C₇H₇BrF₃N₃O
• MW: 286.049190759659
• CID: 4931045
• Update Time: 2025-06-14

2-Amino-3-(aminomethyl)-6-bromo-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-6-bromo-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7BrF3N3O/c8-5-4(15-7(9,10)11)1-3(2-12)6(13)14-5/h1H,2,12H2,(H2,13,14)
• InChI Key： MOQKZLXHZPLCRS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(N)=N1)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 2.1
• Topological Polar Surface Area: 74.2

Additional information on 2-Amino-3-(aminomethyl)-6-bromo-5-(trifluoromethoxy)pyridine

Recent Advances in the Study of 2-Amino-3-(aminomethyl)-6-bromo-5-(trifluoromethoxy)pyridine (CAS: 1804527-24-9)

The compound 2-Amino-3-(aminomethyl)-6-bromo-5-(trifluoromethoxy)pyridine (CAS: 1804527-24-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromo- and trifluoromethoxy-substituted pyridine core, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of interest is the compound's role as a building block in the synthesis of novel small-molecule inhibitors. Researchers have explored its utility in targeting specific enzymes and receptors implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The presence of both amino and aminomethyl functional groups allows for versatile chemical modifications, enabling the development of derivatives with enhanced pharmacological properties.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers demonstrated the efficient synthesis of 2-Amino-3-(aminomethyl)-6-bromo-5-(trifluoromethoxy)pyridine and its derivatives. The study highlighted the compound's stability under various reaction conditions and its compatibility with common coupling reagents, making it a valuable intermediate in medicinal chemistry. The researchers also reported preliminary biological data indicating that certain derivatives exhibit potent inhibitory activity against kinase targets involved in cancer cell proliferation.

Another significant development involves the application of this compound in the design of positron emission tomography (PET) tracers. A study conducted at a leading research institution utilized the bromo-substituted pyridine core as a scaffold for radiolabeling with fluorine-18. The resulting tracer demonstrated high affinity and selectivity for a specific receptor subtype in the brain, suggesting its potential utility in neuroimaging and diagnostics for neurological disorders.

Further investigations into the mechanistic aspects of this compound have revealed its ability to modulate specific signaling pathways. For instance, a recent preprint on bioRxiv detailed the compound's interaction with a key protein involved in inflammatory responses. The findings suggest that derivatives of 2-Amino-3-(aminomethyl)-6-bromo-5-(trifluoromethoxy)pyridine could serve as lead compounds for the development of anti-inflammatory agents with improved efficacy and reduced side effects.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of this compound. Researchers are actively exploring strategies to improve its bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-Amino-3-(aminomethyl)-6-bromo-5-(trifluoromethoxy)pyridine (CAS: 1804527-24-9) represents a versatile and valuable scaffold in modern drug discovery. Its unique chemical structure and demonstrated biological activities make it a focal point for ongoing research. Future studies are expected to further elucidate its therapeutic potential and expand its applications in the treatment of various diseases.